Cas no 861209-35-0 (1-(4-Bromophenyl)-3-{[3-(trifluoromethyl)benzyl]sulfanyl}-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile)

• Product Name: 1-(4-Bromophenyl)-3-{[3-(trifluoromethyl)benzyl]sulfanyl}-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• CAS No: 861209-35-0
• MF: C₂₃H₁₆BrF₃N₂S
• MW: 489.35075378418
• CID: 5026920
• Update Time: 2023-08-25

1-(4-Bromophenyl)-3-{[3-(trifluoromethyl)benzyl]sulfanyl}-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile
• 1-(4-bromophenyl)-3-{[3-(trifluoromethyl)benzyl]sulfanyl}-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• 1-(4-Bromophenyl)-3-{[3-(trifluoromethyl)benzyl]sulfanyl}-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

• Inchi： 1S/C23H16BrF3N2S/c24-17-9-7-15(8-10-17)21-19-6-2-5-18(19)20(12-28)22(29-21)30-13-14-3-1-4-16(11-14)23(25,26)27/h1,3-4,7-11H,2,5-6,13H2
• InChI Key： PCLSEXSALAEIDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2=C(C(C#N)=C(N=1)SCC1C=CC=C(C(F)(F)F)C=1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 628
• XLogP3: 7
• Topological Polar Surface Area: 62